Cas no 15397-13-4 (5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol)

5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol structure
15397-13-4 structure
Product Name:5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
CAS No:15397-13-4
MF:C11H15N5O4
MW:281.267901659012
CID:1328625
PubChem ID:360646
Update Time:2025-04-20

5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
    • AGN-PC-00SN1P
    • NSC750214
    • CHEBI:120261
    • NSC622953
    • AC1L7H24
    • AC1Q4Y2L
    • 3'-methyl-adenosine
    • AGN-PC-00SN1P; NSC750214; CHEBI:120261; NSC622953; AC1L7H24; AC1Q4Y2L; 3'-methyl-adenosine;
    • (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
    • BDBM50408410
    • 3'-b-C-Methyladenosine
    • 3a?beta-C-Methyladenosine
    • (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol
    • 3'-C-Methyl Ado
    • DA-49528
    • (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
    • 3'-C-Methyladenosine
    • SCHEMBL1066935
    • (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
    • 9-(3'-C-Methyl-.beta.-D-ribofuranosyl) adenine
    • CHEMBL480143
    • 15397-13-4
    • 3'-beta-C-Methyladenosine
    • Inchi: 1S/C11H15N5O4/c1-11(19)5(2-17)20-10(7(11)18)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)
    • InChI Key: MLIWWOXSMXQECL-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C)(C1CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 281.11255
  • Monoisotopic Mass: 281.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.54
  • LogP: -1.00870
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